Cas no 67455-52-1 (1H-Pyrazole-1-propanenitrile, 3,4-diphenyl-)

• Product Name: 1H-Pyrazole-1-propanenitrile, 3,4-diphenyl-
• CAS No: 67455-52-1
• MF: C₁₈H₁₅N₃
• MW: 273.331803560257
• CID: 394798
• PubChem ID: 13409570
• Update Time: 2025-04-19

1H-Pyrazole-1-propanenitrile, 3,4-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-1-propanenitrile, 3,4-diphenyl-
• 3-(3,4-diphenylpyrazol-1-yl)propanenitrile
• 3-(3,4-Diphenyl-1H-pyrazol-1-yl)propanenitrile
• SCHEMBL10358689
• DTXSID50539870
• 67455-52-1

• Inchi： 1S/C18H15N3/c19-12-7-13-21-14-17(15-8-3-1-4-9-15)18(20-21)16-10-5-2-6-11-16/h1-6,8-11,14H,7,13H2
• InChI Key： PUXUEPFDKXBXMV-UHFFFAOYSA-N
• SMILES： N1(CCC#N)C=C(C2C=CC=CC=2)C(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 273.12675
• Monoisotopic Mass: 273.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• PSA: 41.61